Cas no 1392213-93-2 (Dodonaflavonol)

Dodonaflavonol structure
Dodonaflavonol structure
Product Name:Dodonaflavonol
CAS No:1392213-93-2
MF:C28H32O9
MW:512.548289299011
CID:2841467
PubChem ID:129317221
Update Time:2025-04-21

Dodonaflavonol Chemical and Physical Properties

Names and Identifiers

    • 4-(6-(5,7-dihydroxy-3,6-dimethoxy-4-oxo-4H-chromen-2-yl)-2,2-dimethylchroman-8-yl)-2-methylbutyl formate
    • Dodonaflavonol
    • [ "" ]
    • [2,6'-Bi-4H-1-benzopyran]-4-one, 8'-[4-(formyloxy)-3-methylbutyl]-2',3'-dihydro-5,7-dihydroxy-3,6-dimethoxy-2',2'-dimethyl-
    • Dodoaflavool
    • 1392213-93-2
    • [4-[6-(5,7-dihydroxy-3,6-dimethoxy-4-oxochromen-2-yl)-2,2-dimethyl-3,4-dihydrochromen-8-yl]-2-methylbutyl] formate
    • AKOS032962536
    • CS-0024191
    • Inchi: 1S/C28H32O9/c1-15(13-35-14-29)6-7-16-10-18(11-17-8-9-28(2,3)37-24(16)17)25-27(34-5)23(32)21-20(36-25)12-19(30)26(33-4)22(21)31/h10-12,14-15,30-31H,6-9,13H2,1-5H3
    • InChI Key: BMIYNOPDDLPHPG-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC(C3=C(C(C4C(=C(C(=CC=4O3)O)OC)O)=O)OC)=CC=2CCC1(C)C)CCC(C)COC=O

Computed Properties

  • Exact Mass: 512.20500
  • Monoisotopic Mass: 512.20463259 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 9
  • Complexity: 855
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 121
  • Molecular Weight: 512.5

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.34±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 722.7±60.0 °C at 760 mmHg
  • Flash Point: 238.9±26.4 °C
  • Solubility: Insuluble (9.2E-5 g/L) (25 ºC),
  • PSA: 124.66000
  • LogP: 5.36960
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Dodonaflavonol Security Information

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